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Introduction

Citronellyl isobutyrate (CAS No. 97-89-2) is a synthetically produced ester primarily utilized
as a fragrance and flavoring agent.[1][2] Its characteristic fruity and rosy aroma makes it a
valuable component in the formulation of perfumes, cosmetics, and various food products.[3][4]
This technical guide provides an in-depth overview of the physicochemical properties of
Citronellyl isobutyrate, details on experimental methodologies for their determination, and
insights into its biological activities. The information is presented to support research,
development, and quality control activities within the pharmaceutical, cosmetic, and food
science industries.

Physicochemical Properties

Citronellyl isobutyrate is a colorless liquid with a molecular formula of C14H2602 and a
molecular weight of approximately 226.36 g/mol .[3][5] A summary of its key physicochemical
properties is presented in Table 1.
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Property Value References
Molecular Formula C14H2602 [11[3]
Molecular Weight 226.36 g/mol [31[5]
Appearance Colorless liquid [3]

Odor Fruity, rosy [1][5]

Boiling Point 248 - 253 °C at 760 mmHg [3][4][6]

175-180 °C at 15 Torr

[5]

Density

0.870 - 0.880 g/mL at 25 °C

[11(51(7]

Refractive Index

1.440 - 1.448 at 20 °C

[1]3][6]

Solubility

Miscible with alcohol,

chloroform, ether, and most

fixed oils. Insoluble in water.

[1]5]

Flash Point

> 230 °F (> 110 °C)

[5]

Experimental Protocols

The determination of the physicochemical properties of Citronellyl isobutyrate relies on

established analytical methods. Below are detailed methodologies for key experiments.

Determination of Boiling Point (Thiele Tube Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. The Thiele tube method is a common and efficient technique for this measurement.

Methodology:

o A small amount of Citronellyl isobutyrate is placed in a small test tube.

o Acapillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.
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The test tube is attached to a thermometer and immersed in a Thiele tube containing a high-
boiling point liquid (e.g., mineral oil).

The Thiele tube is gently heated, causing the temperature of the bath and the sample to rise.

As the boiling point is approached, a stream of bubbles will emerge from the open end of the
capillary tube.

Heating is discontinued, and the bath is allowed to cool slowly.

The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Determination of Density (Pycnometer Method)

Density is the mass per unit volume of a substance. A pycnometer, a flask with a specific

volume, is used for precise density measurements of liquids.

Methodology:

A clean, dry pycnometer is weighed empty (m1).

The pycnometer is filled with distilled water of a known temperature and weighed again (m2).
The density of water at this temperature is known.

The pycnometer is emptied, dried, and then filled with Citronellyl isobutyrate at the same
temperature and weighed (m3).

The volume of the pycnometer is calculated from the mass and density of the water.

The density of Citronellyl isobutyrate is then calculated using the formula: Density = (m3 -
m1) / Volume of pycnometer.

Determination of Refractive Index (Abbe Refractometer)

The refractive index is a dimensionless number that describes how fast light travels through a

material. It is a characteristic property of a substance and is temperature-dependent.
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Methodology:

The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., ethanol) and
allowed to dry.

A few drops of Citronellyl isobutyrate are placed on the surface of the lower prism.
The prisms are closed and locked.

The instrument is adjusted to bring the dividing line between the light and dark fields into the
center of the crosshairs.

The refractive index is read directly from the instrument's scale. The temperature should be
controlled and recorded.

Purity and Identification (Gas Chromatography-Mass
Spectrometry - GC-MS)

GC-MS is a powerful analytical technique for separating, identifying, and quantifying the

components of a mixture.[8] It is widely used for the quality control of fragrance and flavor

compounds.[9][10]

Methodology:

Sample Preparation: A dilute solution of Citronellyl isobutyrate in a suitable volatile solvent
(e.g., hexane or dichloromethane) is prepared.

Injection: A small volume (typically 1 pL) of the prepared sample is injected into the gas
chromatograph.

Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a
capillary column. The separation of components is based on their different affinities for the
stationary phase coating the column.

Detection and Identification: As the separated components elute from the column, they enter
the mass spectrometer, where they are ionized and fragmented. The resulting mass
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spectrum, a fingerprint of the molecule, is compared to a library of known spectra for
identification. The retention time in the gas chromatogram also aids in identification.[11][12]

Determination of Ester Content (Titration)

The ester content can be determined by saponification, which involves the hydrolysis of the
ester in the presence of a strong base.[4][5]

Methodology:

A known weight of Citronellyl isobutyrate is dissolved in a neutralized solvent (e.g.,
ethanol).

e Any free acid is first neutralized with a standard solution of potassium hydroxide (KOH) using
phenolphthalein as an indicator.

o A known excess of alcoholic KOH solution is added, and the mixture is refluxed for a
specified time to ensure complete saponification.

e The excess, unreacted KOH is then back-titrated with a standard solution of hydrochloric
acid (HCI).

e Ablank titration is performed without the sample to determine the initial amount of KOH.

e The difference in the volume of HCI used in the sample and blank titrations allows for the
calculation of the amount of KOH consumed during saponification, and thus the ester value
and percentage of Citronellyl isobutyrate.[1][13]

Biological Activity and Signaling

Recent studies have begun to explore the biological activities of terpenoid esters, including
their potential cytotoxic effects on cancer cells.

Cytotoxic Activity

A study investigating the cytotoxic activity of citronellol esters found that Citronellyl
isobutyrate exhibited activity against breast cancer (MCF-7) cells.[14] This suggests a
potential for this compound in anticancer research. The cytotoxic effects of other terpenoids
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have been attributed to the induction of apoptosis, cell cycle arrest, and the modulation of
various signaling pathways.[6][15]

Proposed Signaling Pathway for Cytotoxicity

While the specific signaling pathway for Citronellyl isobutyrate-induced cytotoxicity has not
been fully elucidated, the mechanism of its parent alcohol, citronellol, has been studied.
Citronellol has been shown to induce apoptosis in cancer cells through the modulation of key
signaling pathways, including the activation of caspases and the inhibition of pro-survival
pathways like NF-kB.[16][17] It is plausible that Citronellyl isobutyrate, as an ester of
citronellol, may exert its cytotoxic effects through a similar mechanism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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